4-(Chlorodifluoromethyl)phenyl isocyanate, 98%

• IUPAC Name: 1-[chloro(difluoro)methyl]-4-isocyanatobenzene
• InChI: InChI=1S/C8H4ClF2NO/c9-8(10,11)6-1-3-7(4-2-6)12-5-13/h1-4H
• InChI Key: CYDVTVDSOYJCRM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(F)(F)Cl)N=C=O
• Molecular Formula: C8H4ClF2NO
• Molecular Weight: 203.57 g/mol

Description

4-(Chlorodifluoromethyl)phenyl isocyanate, also known as 4-CDFM-PIC, is an organic compound with a molecular formula of C7H3ClF2NO. It is a colorless to light yellow liquid with a pungent odor, and is a commonly used reagent in organic synthesis. 4-CDFM-PIC is a versatile reagent that can be used in a variety of reactions, and is often used as a precursor in the synthesis of pharmaceuticals, pesticides, and other organic compounds.

Scientific Research Applications

4-(Chlorodifluoromethyl)phenyl isocyanate, 98% has a wide variety of scientific applications, including the synthesis of pharmaceuticals, pesticides, and other organic compounds. It has also been used as a reagent in the synthesis of novel organic compounds, such as polymers and dyes. Additionally, it has been used in the synthesis of heterocyclic compounds, such as quinolines, pyridines, and thiazoles.

Mechanism of Action

4-(Chlorodifluoromethyl)phenyl isocyanate, 98% is an electrophilic reagent, meaning it is capable of reacting with nucleophiles such as amines and alcohols. The reaction of 4-(Chlorodifluoromethyl)phenyl isocyanate, 98% with amines produces an isocyanate, while the reaction with alcohols produces an isocyanate ester. The reaction of 4-(Chlorodifluoromethyl)phenyl isocyanate, 98% with other nucleophiles, such as carboxylic acids, produces an isocyanate amide.
Biochemical and Physiological Effects
4-(Chlorodifluoromethyl)phenyl isocyanate, 98% is known to be toxic when ingested or inhaled, and can cause irritation to the eyes and skin. It is also known to be carcinogenic, and can cause liver and kidney damage. It is not known to be mutagenic or teratogenic, but it should be handled with caution.

Advantages and Limitations for Lab Experiments

The main advantage of using 4-(Chlorodifluoromethyl)phenyl isocyanate, 98% in laboratory experiments is its versatility. It can be used in a variety of reactions, and is often used as a precursor in the synthesis of pharmaceuticals, pesticides, and other organic compounds. Additionally, it is relatively easy to handle and store. However, it is important to note that 4-(Chlorodifluoromethyl)phenyl isocyanate, 98% is toxic and should be handled with caution.

Future Directions

The future of 4-(Chlorodifluoromethyl)phenyl isocyanate, 98% lies in its potential for use in the synthesis of novel organic compounds. Additionally, it could be used in the synthesis of heterocyclic compounds, such as quinolines, pyridines, and thiazoles. It could also be used in the synthesis of polymers and dyes, and could be used as an intermediate in the synthesis of pharmaceuticals, pesticides, and other organic compounds. Additionally, further research into the biochemical and physiological effects of 4-(Chlorodifluoromethyl)phenyl isocyanate, 98% could lead to the development of safer and more efficient methods of synthesis.

Synthesis Methods

4-(Chlorodifluoromethyl)phenyl isocyanate, 98% can be synthesized in various ways, depending on the desired product. One of the most common methods is the reaction of 4-chloro-2-fluorophenol with phosphorus pentachloride in the presence of a suitable solvent. This reaction produces 4-(Chlorodifluoromethyl)phenyl isocyanate, 98% in high yields. Other methods of synthesis include the reaction of 4-chloro-2-fluorophenol with phosphorus oxychloride, the reaction of 4-chloro-2-fluorophenol with phosphorus trichloride, and the reaction of 4-chloro-2-fluorophenol with sulfur dichloride.